Cas no 1343598-23-1 (2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide)

• Product Name: 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide
• CAS No: 1343598-23-1
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5573632
• Update Time: 2025-09-27

2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide, 3-hydroxy-N-(3-methylbutyl)-
• 2-(3-Hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide
• 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide

• Inchi： 1S/C11H22N2O2/c1-9(2)3-5-12-11(15)8-13-6-4-10(14)7-13/h9-10,14H,3-8H2,1-2H3,(H,12,15)
• InChI Key： SPPQWCIZFBMFNE-UHFFFAOYSA-N
• SMILES： N1(CC(NCCC(C)C)=O)CCC(O)C1

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 394.7±32.0 °C(Predicted)
• pka: 14.75±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide

Introduction to 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide (CAS No. 1343598-23-1)

2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide, identified by its CAS number 1343598-23-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrrolidine core and an amide functional group, has garnered attention due to its structural features and potential biological activities. The presence of a hydroxyl group on the pyrrolidine ring and a bulky 3-methylbutyl side chain on the amide nitrogen suggests unique interactions with biological targets, making it a promising candidate for further investigation.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the context of developing novel therapeutic agents. The pyrrolidine scaffold is widely recognized for its role in medicinal chemistry, appearing in numerous bioactive molecules across various therapeutic categories. Its flexibility and ability to adopt multiple conformations make it an ideal candidate for binding to complex biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide with high precision. These studies indicate that the hydroxyl group and the amide moiety play crucial roles in stabilizing interactions with potential drug targets. For instance, the hydroxyl group may engage in hydrogen bonding with polar residues, while the amide nitrogen can form salt bridges or participate in π-stacking interactions. The 3-methylbutyl side chain, on the other hand, contributes to hydrophobic interactions, helping to anchor the molecule within the binding pocket.

In vitro studies have begun to explore the pharmacological properties of 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide. Initial assays suggest that this compound exhibits moderate affinity for certain enzyme targets, particularly those involved in inflammatory pathways. The structural motif shared by this molecule with known bioactive compounds has led researchers to hypothesize potential therapeutic applications in conditions such as pain management and neurodegeneration. The unique combination of functional groups also suggests that derivatives of this compound could be engineered to enhance potency or selectivity.

The role of chirality in the biological activity of 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide has been another area of focus. The pyrrolidine ring can exist in multiple stereoisomeric forms, each with distinct biological properties. Stereocontrolled synthesis has allowed researchers to isolate and characterize enantiomers, providing insights into how spatial arrangement influences receptor binding and pharmacological effects. This underscores the importance of considering stereochemistry in drug design, particularly for molecules targeting highly specific biological pathways.

Furthermore, green chemistry principles have been applied to the synthesis of 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide, aiming to minimize environmental impact while maintaining high yields and purity. Catalytic methods and solvent-free reactions have been explored as part of these efforts, aligning with broader trends in sustainable pharmaceutical manufacturing. Such approaches not only reduce waste but also improve scalability, making it feasible for larger-scale production if future clinical applications materialize.

The potential applications of 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide extend beyond traditional small-molecule drugs. Its structural features make it a viable candidate for development as a prodrug or a lead compound for structure-based drug design. By understanding its interaction patterns with biological targets, medicinal chemists can systematically modify its structure to optimize pharmacokinetic properties or target specificity. This iterative process is essential for translating promising candidates into effective therapeutics.

Future research directions may include exploring the compound's potential as an intermediate in larger synthetic schemes or investigating its behavior in complex biological systems. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will continue to play critical roles in elucidating its structure-function relationships. Additionally, advances in high-throughput screening may accelerate the discovery of new derivatives with enhanced pharmacological profiles.

In conclusion, 2-(3-hydroxypyrrolidin-1-yl)-N-(3-methylbutyl)acetamide (CAS No. 1343598-23-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and stereochemical features positions it as a valuable asset in pharmaceutical research. As our understanding of biological systems grows more refined, compounds like this will continue to serve as inspiration for new therapeutic strategies.